(2S)-3,3-Dicyclopropyl-2-methylpropan-1-amine

• IUPAC Name: (2S)-3,3-dicyclopropyl-2-methylpropan-1-amine
• InChI: InChI=1S/C10H19N/c1-7(6-11)10(8-2-3-8)9-4-5-9/h7-10H,2-6,11H2,1H3/t7-/m1/s1
• InChI Key: HOGSKQTZOIAJPJ-SSDOTTSWSA-N
• Canonical SMILES: CC(CN)C(C1CC1)C2CC2
• Isomeric SMILES: C[C@H](CN)C(C1CC1)C2CC2
• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, density, and reactivity.

Mechanism of Action

The mechanism of action describes how the compound interacts with biological systems. This is particularly relevant for drugs and bioactive compounds.

Safety and Hazards

Safety and hazard analysis involves studying the potential risks associated with handling or exposure to the compound. This can include its toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified or used in the development of new materials or drugs.